![molecular formula C10H7BrN2O B1268896 5-Bromo-2-phenoxypyrimidine CAS No. 257280-25-4](/img/structure/B1268896.png)
5-Bromo-2-phenoxypyrimidine
Overview
Description
5-Bromo-2-phenoxypyrimidine is a useful research compound. Its molecular formula is C10H7BrN2O and its molecular weight is 251.08 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Preparation
- Efficient Syntheses for Molecular Rods : 5-Bromo-2-phenoxypyrimidine is used in efficient syntheses of 5-brominated 2,2'-bipyridines and 2,2'-bipyrimidines, which are useful in preparing metal-complexing molecular rods. This involves Stille coupling and bromination techniques (Schwab et al., 2002).
Chemical Properties and Reactions
- Transformation into Hydroxypyrimidines : A mild synthetic procedure transforms 5-bromopyrimidines into 5-hydroxypyrimidines. This method is applicable to compounds containing functional groups incompatible with other reagents for this conversion (Medina et al., 2006).
- Microwave-assisted Palladium-catalyzed Reactions : 5-Bromopyrimidine reacts with various thiophene analogues through palladium-catalyzed aryl–aryl C–C coupling and nucleophilic aromatic substitution of hydrogen (SNH) under optimized conditions, leading to substituted pyrimidines (Verbitskiy et al., 2013).
Photophysical and Electronic Properties
- Studying Cobalt(II) and Manganese(II) Complexes : this compound analogues are used to study the reactivity and photophysical properties of Co(II) and Mn(II) complexes. Theoretical calculations like TDDFT help understand these properties (Prasad et al., 2017).
- Electrochemical Properties in Corrosion Inhibition : Schiff bases containing this compound show potential as inhibitors for carbon steel corrosion in acidic chloride-containing mediums. Their electrochemical properties are analyzed for efficiency and mechanism (El-Lateef et al., 2015).
Applications in Organic Electronics
- Synthesis of Dithienoquinazolines : Novel synthetic routes involving 5-bromopyrimidine lead to the creation of dithienoquinazolines, with potential applications in organic electronics. Their redox and optical properties are investigated for such applications (Verbitskiy et al., 2014).
Computational Modeling in Drug Discovery
- Computational Studies for Anti-diabetic Agents : this compound derivatives are studied computationally as potential anti-diabetic agents against the TGR5 receptor. This includes QSAR modeling and molecular docking studies (Adeniji et al., 2020).
Safety and Hazards
Properties
IUPAC Name |
5-bromo-2-phenoxypyrimidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7BrN2O/c11-8-6-12-10(13-7-8)14-9-4-2-1-3-5-9/h1-7H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFECRMYYOMVREH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=NC=C(C=N2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7BrN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60349083 | |
Record name | 5-bromo-2-phenoxypyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60349083 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
257280-25-4 | |
Record name | 5-bromo-2-phenoxypyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60349083 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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